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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222 Get Quote

An In-Depth Technical Guide to Methylsuccinic Anhydride for Researchers and Drug

Development Professionals

Introduction
Methylsuccinic anhydride, a cyclic dicarboxylic anhydride, serves as a versatile building

block in organic synthesis.[1] Its reactivity makes it a valuable intermediate in the production of

a wide range of compounds, including pharmaceuticals, polymers, and agrochemicals.[2] This

document provides a comprehensive overview of methylsuccinic anhydride, including its

chemical identity, physical properties, synthesis protocols, and key applications relevant to the

fields of chemical research and drug development.

Chemical Identification
The standard identifier for methylsuccinic anhydride is its CAS (Chemical Abstracts Service)

number.

CAS Number: 4100-80-5[3][4]

Synonyms
Methylsuccinic anhydride is also known by a variety of other names. The following table lists

its common synonyms.[1][2][5][6]
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Synonym Source

3-Methyldihydrofuran-2,5-dione [2][5]

2,5-Furandione, dihydro-3-methyl- [1][2]

Pyrotartaric anhydride [2][3]

2-Methylsuccinic anhydride [1][2][5]

3-Methylsuccinic anhydride [1][2]

3-Methyloxolane-2,5-dione [1][2][7]

Succinic anhydride, methyl- [1][2]

NSC 65437 [1][2]

AI3-11208 [1][2]

Physicochemical Properties
The physical and chemical properties of methylsuccinic anhydride are summarized in the

table below, providing essential data for its handling, storage, and use in experimental settings.
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Property Value Reference

Molecular Formula C₅H₆O₃ [3][4][5][7]

Molecular Weight 114.10 g/mol [3][5][7]

Appearance
Colorless to pale yellow liquid

or solid
[2][5]

Melting Point 33-35 °C [5][8][9]

Boiling Point 238-240 °C [5][8][9]

Density 1.22 g/mL at 25 °C [5][8][9]

Flash Point 113 °C (235.4 °F) - closed cup [8]

Solubility
Soluble in organic solvents like

acetone and ether.
[2]

InChI Key
DFATXMYLKPCSCX-

UHFFFAOYSA-N
[1][2][8]

Canonical SMILES CC1CC(=O)OC1=O [1][7][8]

Synthesis and Experimental Protocols
Methylsuccinic anhydride can be synthesized through various methods. The most common

laboratory and industrial preparations involve the dehydration of its corresponding dicarboxylic

acid.

Method 1: Dehydration of Methylsuccinic Acid
This is the most direct route to obtaining methylsuccinic anhydride.[7] The process involves

the removal of a water molecule from methylsuccinic acid, which can be achieved through

heating or by using a dehydrating agent.

Experimental Protocol:

Reactants: Place methylsuccinic acid in a round-bottomed flask equipped with a reflux

condenser.
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Dehydrating Agent: Add a suitable dehydrating agent, such as acetic anhydride or acetyl

chloride. For instance, refluxing succinic acid with acetyl chloride has been shown to be an

effective method for producing succinic anhydride.[10]

Heating: Gently heat the mixture to reflux. The reaction time will vary depending on the scale

and specific reagents used, typically lasting one to two hours.[10]

Isolation: Upon completion, the reaction mixture is cooled, allowing the methylsuccinic
anhydride to crystallize.

Purification: The crude product can be collected by filtration, washed with a non-polar solvent

like ether, and dried in a vacuum desiccator.[10] Further purification can be achieved by

recrystallization from a suitable solvent.[10]

Synthesis of Methylsuccinic Anhydride via Dehydration

Methylsuccinic Acid

Reflux

Dehydrating Agent
(e.g., Acetic Anhydride)

Methylsuccinic Anhydride Water (byproduct)

Click to download full resolution via product page

General workflow for the synthesis of methylsuccinic anhydride.

Method 2: Synthesis from Citric Acid
A patented method describes the production of methylsuccinic acid and its subsequent

anhydride from citric acid.[11] This process involves hydrogenation under decarboxylation

conditions.

Experimental Protocol:
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Reactants: Dissolve citric acid monohydrate in a high-boiling point solvent such as diglyme.

Catalyst: Add a catalyst, for example, 0.5 mol% of Palladium on Carbon (Pd/C).[11]

Hydrogenation: Flush the reactor with an inert gas (e.g., N₂) and then with hydrogen (H₂).

Pressurize the reactor with H₂ (e.g., 20 bar) and heat to a high temperature (e.g., 275°C) for

a specified period (e.g., 50 minutes).[11]

Reaction Products: This one-pot reaction can directly yield a mixture containing

methylsuccinic anhydride and methylsuccinic acid.[11]

Dehydration/Cyclization: To increase the yield of the anhydride, the resulting methylsuccinic

acid can be dehydrated in a subsequent step by heating to temperatures between 250°C

and 400°C.[11]
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Synthesis Pathway from Citric Acid
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Applications in Research and Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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